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Compound of Interest

Compound Name: 2,6-Dimethoxy-3-nitropyridine

Cat. No.: B097036 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,6-Dimethoxy-3-nitropyridine

For researchers, scientists, and drug development professionals, understanding the safety and

handling protocols for chemical compounds is paramount. This guide provides a

comprehensive overview of 2,6-Dimethoxy-3-nitropyridine, a versatile compound used in

organic synthesis and pharmaceutical development.[1] It serves as a crucial intermediate in

creating various bioactive molecules, including potential anti-inflammatory and antimicrobial

agents.[1]

Chemical and Physical Properties
The physical and chemical properties of 2,6-Dimethoxy-3-nitropyridine are summarized

below. These characteristics are essential for safe storage, handling, and use in experimental

settings.
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Property Value Source

Molecular Formula C₇H₈N₂O₄ [1][2]

Molecular Weight 184.15 g/mol [1][2]

Appearance Pale yellow crystalline solid [1]

Melting Point 88 - 94 °C [1]

Boiling Point 346 °C / 655 °F

Purity ≥ 97% (GC) [1]

CAS Number 18677-41-3 [1]

Safety and Hazard Information
According to the Globally Harmonized System (GHS) classification, 2,6-Dimethoxy-3-
nitropyridine presents several hazards that require careful management.

GHS Hazard Classification
Hazard Class Category

Acute Toxicity (Oral) Category 4

Skin Irritation Category 2

Eye Irritation Category 2A

Specific target organ toxicity - single exposure Category 3 (Respiratory system)

Source: Sigma-Aldrich Safety Data Sheet[3]

Hazard and Precautionary Statements
Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[4]
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H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements (Prevention):

P261: Avoid breathing dust.[4]

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4]

Precautionary Statements (Response):

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel

unwell. Rinse mouth.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5][6]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[4]

P332 + P313: If skin irritation occurs: Get medical advice/ attention.[4]

P337 + P313: If eye irritation persists: Get medical advice/ attention.[4]

P362: Take off contaminated clothing and wash before reuse.[4]

Experimental Protocols and Handling
While specific experimental protocols for this compound are application-dependent, the

following guidelines based on safety data sheets provide a framework for safe handling in a
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laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)
A systematic approach to hazard control is essential. The hierarchy of controls illustrates the

most effective means of mitigating risks associated with chemical handling.
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Hierarchy of Hazard Controls

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)
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1. Receiving & Inspection
Verify container integrity.

2. Storage
Store in a cool, dry, well-ventilated area.

Keep container tightly closed.

3. Preparation
Weigh and handle only inside a

chemical fume hood.

4. Experimentation
Use appropriate PPE.
Avoid generating dust.

5. Decontamination
Clean work area and equipment.

Wash hands thoroughly.

6. Waste Disposal
Dispose of contents/container to an

approved waste disposal plant.
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Type of Exposure

Immediate First Aid Action

Exposure Incident

Inhalation Skin_Contact Eye_Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Get medical attention.

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes.

3. Get medical advice if irritation persists.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present.

3. Continue rinsing and call an ophthalmologist.

1. Rinse mouth.
2. Make victim drink water (two glasses at most).

3. Call a POISON CENTER or doctor immediately.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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